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Voglibose Storage & Handling Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Voglibose

CAS No.: 83480-29-9

Cat. No.: S546850

For the handling of voglibose in a research or manufacturing setting, the following conditions are

recommended based on the reviewed literature.

Aspect Specification | Recommended Condition

Storage Temperature Room temperature (20°C to 25°C / 68°F to 77°F) [1].

Environmental Controls Protect from moisture, heat, and direct sunlight. Keep in original
packaging to protect from air exposure [1].

Solution Stability (pH) Stable in solution at pH 5-7; unstable at pH <4; decomposes under
alkaline conditions [2].

Photostability (Solid Stable as a dry film. On surfaces, decomposes by sunlight [2].
Form)

Common Degradation Cytosine (identified as a main degradation product from sunlight
Products exposure) [2].

Forced Degradation Studies & Analytical Methods

Forced degradation studies help identify the intrinsic stability of a drug substance and are crucial for

developing stability-indicating analytical methods. The following table summarizes key findings from a
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stability-indicating UV spectrophotometric study on voglibose [3].

Stress Condition Experimental Details Observed Degradation

Acidic Hydrolysis 0.1 N HCI at 60°C for 8 days [3]. Significant degradation
[3].

Alkaline Hydrolysis 0.1 N NaOH at 60°C for 4 days [3]. Significant degradation
[3].

Oxidative Degradation Exposed to 3% H20: [3]. Significant degradation
[3].

Thermal Degradation 80°C for 4 days [3]. Significant degradation

(Solid) [3].

Photolytic Degradation UV radiation (1.4 flux intensity) for 48 hours  Significant degradation

(Uv) [3]. [3].

Validated Stability-Indicating UV Method [3]: This method can be used to study the degradation behavior

of voglibose and its products.

e Solvent: 0.1 N NaOH

e Detection Wavelength (Amax): 214.5 nm
¢ Linearity Range: 5-25 pg/mL

e Correlation Coefficient (r): >0.999

e Limit of Detection (LOD): 0.24 ug/mL

¢ Limit of Quantitation (LOQ): 0.73 pg/mL

FAQs for Technical Support

Here are answers to anticipated frequently asked questions.

Q1: What is the most critical factor to control when storing solid voglibose? While temperature should
be maintained at room temperature, protection from moisture is paramount. The recommendation to keep it
in its original packaging is specifically to protect it from air (and thus, humidity), which could lead to

physical or chemical degradation over time [1].
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Q2: My voglibose solution was left in a clear container on the lab bench. Is it still usable? It is likely
degraded. Studies show that veglibese decomposes on surfaces when exposed to sunlight, with cytosine
identified as a primary degradation product [2]. For experimental consistency, it is recommended to prepare

fresh solutions and protect them from light.

Q3: How can I analytically confirm if my voglibose sample has degraded? You can use the stability-
indicating UV spectrophotometric method detailed above [3]. This method has been validated to detect
changes in the voglibose concentration in the presence of its degradation products. For higher specificity, an

RP-HPLC method using an Amino (NHz2) column has also been developed and validated [4].

Q4: Are there any stability concerns for novel voglibose formulations, like nanosponges? Yes,
formulation can impact stability. Recent research on veglibose nanosponges (V-NSF) and nanocrystals (V-
NCF) indicates these nanoformulations require their own stability profiles. The cited study performed
stability studies on its optimized formulations, suggesting that researchers working with novel delivery

systems should conduct formulation-specific stability testing [5].

Experimental Workflow for Stability Assessment

The following diagram outlines a logical workflow for conducting a stability assessment of veglibose in a

laboratory setting, based on the information gathered.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s546850?utm_src=pdf-custom-synthesis
https://www.medicoverhospitals.in/medicine/voglibose
https://www.carehospitals.com/medicine-detail/voglibose
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2022-15-6-29.html
https://www.ajrconline.org/AbstractView.aspx?PID=2024-17-6-6
https://fjps.springeropen.com/articles/10.1186/s43094-025-00890-8
https://www.smolecule.com/products/b546850#voglibose-storage-stability-and-handling
https://www.smolecule.com/products/b546850#voglibose-storage-stability-and-handling
https://www.smolecule.com/products/b546850#voglibose-storage-stability-and-handling
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s546850?utm_src=pdf-bulk
https://www.smolecule.com/products/s546850?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s546850?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

